Cas no 2034609-78-2 (1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane)

• Product Name: 1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane
• CAS No: 2034609-78-2
• MF: C₁₆H₂₂BrN₃OS
• MW: 384.334381580353
• CID: 5339020
• Update Time: 2025-09-23

1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)methanone
• (5-bromopyridin-3-yl)-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone
• 1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane

• Inchi： 1S/C16H22BrN3OS/c17-14-10-13(11-18-12-14)16(21)20-5-1-4-19(6-7-20)15-2-8-22-9-3-15/h10-12,15H,1-9H2
• InChI Key： DUFLKUUOCSPAOW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCCN(CC1)C1CCSCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 2.4
• Topological Polar Surface Area: 61.7

Additional information on 1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane

Comprehensive Overview of 1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane (CAS No. 2034609-78-2)

The compound 1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane (CAS No. 2034609-78-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a 5-bromopyridine moiety with a thian-4-yl group linked through a 1,4-diazepane core, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets. The presence of the bromine atom further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for small-molecule drug discovery has surged, driven by advancements in precision medicine and targeted therapies. This compound aligns with these trends due to its modular design, which allows for fine-tuning of pharmacokinetic properties. A growing number of studies focus on its structure-activity relationship (SAR), exploring how subtle changes in its structure impact efficacy. For instance, the thian-4-yl group is hypothesized to improve membrane permeability, a critical factor in CNS drug development. Such features make it a subject of interest in forums discussing next-generation therapeutics.

From a synthetic chemistry perspective, 2034609-78-2 exemplifies the convergence of scaffold hopping and fragment-based drug design. Its 1,4-diazepane ring offers conformational flexibility, a trait valued in allosteric modulator development. Laboratories specializing in high-throughput screening (HTS) often include derivatives of this compound in their libraries to identify novel bioactive hits. Additionally, its bromopyridine segment serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, expanding its utility in medicinal chemistry workflows.

The compound's relevance extends to cheminformatics and AI-driven drug discovery, where its descriptors are used to train machine learning models for virtual screening. With the rise of computational chemistry, researchers frequently query databases for analogs of 1-(5-bromopyridine-3-carbonyl)-4-(thian-4-yl)-1,4-diazepane to explore lead optimization strategies. Its molecular weight and lipophilicity parameters also make it a case study in discussions about drug-likeness and RO5 compliance.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors or ligands for catalysis. The thian-4-yl group’s sulfur atom can coordinate with metals, suggesting potential in transition-metal catalysis. Such interdisciplinary appeal underscores its versatility, bridging gaps between chemical biology and nanotechnology.

In summary, 2034609-78-2 represents a multifaceted tool for researchers tackling challenges in drug development and molecular engineering. Its design principles resonate with contemporary themes like sustainable chemistry and green synthesis, as efforts grow to minimize waste in multi-step syntheses. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in both academic and industrial settings.